Cas no 129369-30-8 (24,25,26-Trinoroleanane-3,12-dione,13-(hydroxymethyl)-5,9-dimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI))

• Product Name: 24,25,26-Trinoroleanane-3,12-dione,13-(hydroxymethyl)-5,9-dimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)
• CAS No: 129369-30-8
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 232177
• Update Time: 2024-03-01

24,25,26-Trinoroleanane-3,12-dione,13-(hydroxymethyl)-5,9-dimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 24,25,26-Trinoroleanane-3,12-dione,13-(hydroxymethyl)-5,9-dimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)
• 3,13(2H,4H)-Picenedione,octadecahydro-12b-(hydroxymethyl)-4,4a,6b,8a,11,11,14a-heptamethyl-,(4R,4aS,6aS,6bR,8aR,12aR,12bS,14aS,14bS)-
• D:A-Friedooleanane-3,12-dione,27-hydroxy-
• Pristimeronol
• 24,25,26-Trinoroleanane-3,12-dione, 13-(hydroxymethyl)-5,9-dimethyl-, (4β,5β,8α,9β,10α,13α,14β)- (9CI)

• Inchi： 1S/C30H48O3/c1-19-20(32)8-9-21-27(19,5)11-10-22-28(21,6)17-24(33)30(18-31)23-16-25(2,3)12-13-26(23,4)14-15-29(22,30)7/h19,21-23,31H,8-18H2,1-7H3/t19-,21+,22-,23+,26+,27+,28-,29+,30+/m0/s1
• InChI Key： DDNIUMXDORXCSF-FZBZDSEXSA-N
• SMILES： C1(=O)[C@@H]([C@]2(C)[C@@]([H])(CC1)[C@@]1(C)[C@@]([H])([C@@]3([C@@](CO)(C(=O)C1)[C@]1([C@@](CC[C@](C1)(C)C)(C)CC3)[H])C)CC2)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Melting Point: 260-262 °C
• Boiling Point: 542.5±35.0 °C(Predicted)
• PSA: 52.54
• pka: 13.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids